Cas no 51794-04-8 (1,8,9-Anthracenetriol,1,8-diacetate)

1,8,9-Anthracenetriol,1,8-diacetate structure
51794-04-8 structure
Product Name:1,8,9-Anthracenetriol,1,8-diacetate
CAS No:51794-04-8
MF:C18H14O5
MW:310.300765514374
CID:377398
PubChem ID:171070
Update Time:2025-04-19

1,8,9-Anthracenetriol,1,8-diacetate Chemical and Physical Properties

Names and Identifiers

    • 1,8,9-Anthracenetriol,1,8-diacetate
    • (8-acetyloxy-9-hydroxyanthracen-1-yl) acetate
    • dithranol 1,8-diacetate
    • 51794-04-8
    • VBRLBTHTFWJTRA-UHFFFAOYSA-N
    • 1,8,9-Anthracenetriol, 1,8-diacetate
    • DTXSID70199718
    • Anthracene, 1,8-diacetoxy-9-hydroxy-
    • Inchi: 1S/C18H14O5/c1-10(19)22-14-7-3-5-12-9-13-6-4-8-15(23-11(2)20)17(13)18(21)16(12)14/h3-9,21H,1-2H3
    • InChI Key: VBRLBTHTFWJTRA-UHFFFAOYSA-N
    • SMILES: OC1C2C(=CC=CC=2C=C2C=CC=C(C2=1)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 310.08412
  • Monoisotopic Mass: 310.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.8Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.341
  • Boiling Point: 532.2°C at 760 mmHg
  • Flash Point: 197.8°C
  • Refractive Index: 1.67
  • PSA: 72.83
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